Cas no 1065484-27-6 (1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol)

• Product Name: 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol
• CAS No: 1065484-27-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD09877730
• CID: 2090739
• PubChem ID: 45787089
• Update Time: 2025-05-19

1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol
• 1-(6-Methoxy-4-pyrimidinyl)-4-piperidinol
• 1-(6-Methoxy-pyrimidin-4-yl)-piperidin-4-ol
• W19009
• AKOS015941496
• 1-(6-Methoxy-pyriMidin-4-yl)-piperidin-4-ol, 98+% C10H15N3O2, MW: 209.25
• CS-0062017
• AS-71747
• 1065484-27-6
• DB-290856
• DTXSID80671590

• MDL： MFCD09877730
• Inchi： 1S/C10H15N3O2/c1-15-10-6-9(11-7-12-10)13-4-2-8(14)3-5-13/h6-8,14H,2-5H2,1H3
• InChI Key： WGNRHNBSRAOGNR-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=C(N=CN=2)OC)CC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.237

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol

Introduction to 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol (CAS No. 1065484-27-6)

1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1065484-27-6, has garnered attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a piperidine ring linked to a methoxypyrimidine moiety, which contributes to its distinctive chemical behavior and reactivity.

The piperidine core is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In contrast, the 6-methoxypyrimidin-4-yl substituent introduces a hydrogen bond donor capability, which can be crucial for binding interactions with biological targets. This combination of structural features makes 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol a promising candidate for further exploration in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Among these, pyrimidine derivatives have shown considerable promise due to their ability to modulate various biological pathways. The presence of a methoxy group in the 6-methoxypyrimidin-4-yl part not only influences the electronic properties of the molecule but also enhances its interaction with biological receptors. This has led to increased interest in synthesizing and studying derivatives of this compound.

One of the most compelling aspects of 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol is its potential as a scaffold for drug design. Researchers have been exploring its utility in developing inhibitors targeting enzymes involved in cancer metabolism, such as kinases and proteases. The ability of this compound to interact with these enzymes at a molecular level has been demonstrated through computational modeling and experimental studies. These studies suggest that modifications to the piperidine and methoxypyrimidine moieties could lead to more potent and selective inhibitors.

The synthesis of 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic pathways is crucial for producing high yields and purity, which are essential for subsequent pharmacological evaluations.

In vitro studies have begun to unravel the pharmacological profile of 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol, revealing interesting interactions with various biological targets. Initial experiments indicate that this compound exhibits moderate affinity for certain kinases, suggesting its potential as an anti-cancer agent. Additionally, its ability to cross the blood-brain barrier has been observed, which could make it valuable for treating central nervous system disorders.

The role of computational chemistry in understanding the behavior of 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These computational studies have guided experimental design and helped predict potential side effects or off-target interactions.

Future research directions for 1-(6-Methoxypyrimidin-4-yl)piperidin-4-ol include exploring its efficacy in preclinical models and evaluating its safety profile. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. The development of novel drug candidates often requires interdisciplinary approaches, combining expertise from various fields.

The growing interest in heterocyclic compounds like 1-(6-Methoxypyrimidin-4-ylo piperidin - 4 - ol) underscores their importance in modern medicine. As our understanding of biological pathways continues to expand, so does the demand for innovative molecules that can modulate these pathways effectively. The unique properties of this compound make it a valuable asset in the pharmaceutical toolkit, offering hope for new treatments across multiple therapeutic areas.

In conclusion, 1-(6-Methoxypyrimidin - 4 - yl)piper id ine - 4 - ol (CAS No. 1065484 - 27 - 6) represents a significant advancement in pharmaceutical chemistry. Its structural features, synthetic accessibility, and promising pharmacological properties position it as a key candidate for further research and development. As scientists continue to uncover new applications for this compound, it holds great potential for improving patient care and advancing medical science.